Cas no 2549053-68-9 (2-Methyl-3-[4-({4-[4-(propan-2-yl)piperazin-1-yl]but-2-yn-1-yl}oxy)piperidin-1-yl]quinoxaline)

• Product Name: 2-Methyl-3-[4-({4-[4-(propan-2-yl)piperazin-1-yl]but-2-yn-1-yl}oxy)piperidin-1-yl]quinoxaline
• CAS No: 2549053-68-9
• MF: C₂₅H₃₅N₅O
• MW: 421.578305482864
• CID: 5328332
• PubChem ID: 154853728
• Update Time: 2025-10-13

2-Methyl-3-[4-({4-[4-(propan-2-yl)piperazin-1-yl]but-2-yn-1-yl}oxy)piperidin-1-yl]quinoxaline Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-3-[4-[[4-[4-(1-methylethyl)-1-piperazinyl]-2-butyn-1-yl]oxy]-1-piperidinyl]quinoxaline
• 2549053-68-9
• 2-methyl-3-[4-({4-[4-(propan-2-yl)piperazin-1-yl]but-2-yn-1-yl}oxy)piperidin-1-yl]quinoxaline
• F6608-3882
• AKOS040706420
• 2-Methyl-3-[4-({4-[4-(propan-2-yl)piperazin-1-yl]but-2-yn-1-yl}oxy)piperidin-1-yl]quinoxaline

• Inchi： 1S/C25H35N5O/c1-20(2)29-17-15-28(16-18-29)12-6-7-19-31-22-10-13-30(14-11-22)25-21(3)26-23-8-4-5-9-24(23)27-25/h4-5,8-9,20,22H,10-19H2,1-3H3
• InChI Key： MHNCPRJQCRNNJT-UHFFFAOYSA-N
• SMILES： O(CC#CCN1CCN(C(C)C)CC1)C1CCN(C2C(C)=NC3C=CC=CC=3N=2)CC1

Computed Properties

• Exact Mass: 421.28416076g/mol
• Monoisotopic Mass: 421.28416076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 612
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 44.7Ų

Experimental Properties

• Density: 1.17±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 586.2±50.0 °C(Predicted)
• pka: 7.84±0.10(Predicted)

Additional information on 2-Methyl-3-[4-({4-[4-(propan-2-yl)piperazin-1-yl]but-2-yn-1-yl}oxy)piperidin-1-yl]quinoxaline

Comprehensive Analysis of 2-Methyl-3-[4-({4-[4-(propan-2-yl)piperazin-1-yl]but-2-yn-1-yl}oxy)piperidin-1-yl]quinoxaline (CAS No. 2549053-68-9)

The compound 2-Methyl-3-[4-({4-[4-(propan-2-yl)piperazin-1-yl]but-2-yn-1-yl}oxy)piperidin-1-yl]quinoxaline (CAS No. 2549053-68-9) is a sophisticated quinoxaline derivative with a unique structural framework. Its molecular architecture combines a piperazine moiety, a piperidine ring, and a quinoxaline core, making it a subject of significant interest in medicinal chemistry and drug discovery. Researchers are particularly intrigued by its potential applications in targeting G-protein-coupled receptors (GPCRs), a hot topic in contemporary pharmacology due to their role in treating neurological and metabolic disorders.

In recent years, the scientific community has shown growing interest in small-molecule modulators of GPCRs, as evidenced by the surge in related publications and patent filings. The 2-methylquinoxaline scaffold in this compound is known for its bioisosteric properties, often serving as a surrogate for aromatic rings in drug design. This feature aligns with the current trend of optimizing drug-likeness and ADME (Absorption, Distribution, Metabolism, Excretion) profiles, which are frequently searched terms in pharmaceutical databases and AI-driven drug discovery platforms.

The propargyl ether linkage in 2-Methyl-3-[4-({4-[4-(propan-2-yl)piperazin-1-yl]but-2-yn-1-yl}oxy)piperidin-1-yl]quinoxaline introduces intriguing stereoelectronic effects, a concept gaining traction in computational chemistry circles. This structural element may influence the compound's conformational dynamics and target binding affinity, key considerations in modern structure-activity relationship (SAR) studies. Such properties make it relevant to current discussions about allosteric modulation, a mechanism increasingly explored for achieving subtype-selective pharmacological effects.

From a synthetic chemistry perspective, the but-2-yn-1-yloxy spacer in this molecule presents interesting challenges and opportunities. The alkyne functionality offers potential for click chemistry applications, a technique that has revolutionized bioconjugation strategies in recent years. This aspect connects with the broader scientific community's focus on bioorthogonal chemistry, a frequently searched term in chemical literature and educational resources.

The isopropylpiperazine terminus of this compound warrants special attention due to the privileged status of piperazine derivatives in CNS-active pharmaceuticals. This structural motif appears in numerous FDA-approved drugs, making it a valuable template for lead optimization programs. Current research trends emphasizing fragment-based drug discovery and molecular glues further highlight the relevance of such building blocks in modern medicinal chemistry.

Analytical characterization of 2549053-68-9 would typically involve advanced techniques like LC-MS (Liquid Chromatography-Mass Spectrometry) and NMR spectroscopy, methods that dominate current discussions in analytical chemistry forums. The compound's logP and polar surface area values would be of particular interest to researchers focusing on blood-brain barrier permeability, a critical parameter in neuropharmacology that frequently appears in drug design literature.

In the context of intellectual property landscape, compounds like 2-Methyl-3-[4-({4-[4-(propan-2-yl)piperazin-1-yl]but-2-yn-1-yl}oxy)piperidin-1-yl]quinoxaline often appear in patents related to kinase inhibitors or neurotransmitter receptor modulators. These areas represent active frontiers in pharmaceutical research, with many industry professionals and academic researchers regularly searching for novel scaffolds in these categories.

The potential metabolic stability of this compound is another aspect worth considering, especially given the current emphasis on first-pass metabolism in drug development. The presence of both piperidine and piperazine rings suggests possible routes of oxidative metabolism, a subject of numerous recent publications in drug metabolism journals and a common search term in pharmacological databases.

From a computational chemistry perspective, the three-dimensional structure of this molecule offers interesting possibilities for molecular docking studies. The quinoxaline core could participate in π-π stacking interactions, while the piperazine nitrogen atoms might serve as hydrogen bond acceptors - features that are frequently analyzed in structure-based drug design workflows and commonly searched in computational chemistry tutorials.

The synthesis of 2549053-68-9 likely involves Sonogashira coupling or similar palladium-catalyzed reactions, techniques that remain at the forefront of heterocyclic chemistry research. These methods are perennially popular in organic chemistry literature and educational materials, reflecting their importance in modern synthetic strategies.

In conclusion, 2-Methyl-3-[4-({4-[4-(propan-2-yl)piperazin-1-yl]but-2-yn-1-yl}oxy)piperidin-1-yl]quinoxaline represents a fascinating case study at the intersection of medicinal chemistry, computational drug design, and pharmacological research. Its structural features touch upon multiple current scientific interests, from GPCR modulation to bioorthogonal chemistry applications, making it a compound worthy of continued investigation in both academic and industrial settings.